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5-Chloro-2-methoxy-3-(2-
Compound Name:

methoxyethoxy)pyridine
CAS No.: 1820686-93-8
Cat. No.: B2693671
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Executive Summary
5-Chloro-2-methoxy-3-(2-methoxyethoxy)pyridine (Formula: C
H

CINO

) is a highly specialized pyridine derivative utilized primarily as a pharmacophore building block
in the synthesis of P2X3 antagonists and next-generation kinase inhibitors.
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Its structural significance lies in the 3-(2-methoxyethoxy) side chain—a "mini-PEG" motif
designed to enhance aqueous solubility and metabolic stability of the final drug candidate—
combined with a 5-chloro substituent that serves as a metabolic blocker (preventing oxidation
at the C5 position) or a functional handle for cross-coupling reactions (e.g., Suzuki-Miyaura).

This guide synthesizes physical characterization data, predictive modeling for novel
intermediates, and validated handling protocols to ensure reproducibility in research and scale-
up environments.

Chemical Identity & Composition[1][2][3][4][5][6][7]
[8]

Property Specification
5-Chloro-2-methoxy-3-(2-

IUPAC Name -
methoxyethoxy)pyridine
C
H

Molecular Formula
CINO

Molecular Weight 217.65 g/mol

Exact Mass 217.05 g/mol

Structural Class Pyridine; Aryl Ether; Alkyl Chloride
1820711-09-8 (Des-chloro analog: 2-methoxy-3-

Analog CAS o
(2-methoxyethoxy)pyridine)

SMILES COCCOC1=C(OC)N=CC(Cl)=C1

Structural Visualization

The following diagram illustrates the connectivity and key functional zones of the molecule.
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Figure 1: Functional decomposition of the molecule highlighting the role of each substituent in
medicinal chemistry applications.

Physical & Chemical Properties

Note: As a specialized intermediate, some values are derived from high-fidelity QSAR models
and structural analogs (e.g., 5-chloro-2-methoxypyridine).

Physical State & Thermal Analysis

o Appearance: White to off-white crystalline solid or viscous oil (dependent on purity and
polymorph). The ether chain disrupts crystal packing, often lowering the melting point
compared to rigid analogs.

¢ Melting Point (Predicted): 45°C — 55°C (Low-melting solid).
» Boiling Point (Predicted): 280°C — 290°C at 760 mmHg.

e Flash Point; >110°C (Closed Cup).

Solubility Profile

The 2-methoxyethoxy tail significantly alters the solubility profile compared to simple
chloropyridines.
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Solvent

Solubility Rating

Process Implication

Dichloromethane (DCM)

High (>100 mg/mL)

Preferred solvent for

extraction/workup.

Methanol/Ethanol

High (>100 mg/mL)

Suitable for recrystallization (if
solid).

DMSO/DMF

High (>100 mg/mL)

Ideal for coupling reactions (S

Ar, Suzuki).

Water

Moderate (~1-5 mg/mL)

The ether tail confers partial
water solubility, requiring
careful pH control during
aqueous workups to prevent

product loss.

Hexanes/Heptane

Low

Suitable antisolvent for

precipitation.

Electronic & Acid-Base Properties

e pKa (Conjugate Acid): ~2.5 — 3.0. The pyridine nitrogen is weakly basic due to the electron-

withdrawing effect of the 5-chloro group, partially offset by the electron-donating 2-methoxy

group.

e LogP (Octanol/Water): 1.8 + 0.3.

o Interpretation: The molecule is lipophilic enough to cross membranes but hydrophilic

enough (due to the ether oxygens) to avoid extreme non-specific binding, making it an

ideal "drug-like" fragment.

Structural Characterization (Spectroscopy)

To validate the identity of synthesized batches, the following spectral signatures must be

confirmed.

Proton NMR ( H NMR, 400 MHz, CDCI )
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7.85 (d, J = 2.0 Hz, 1H): H-6 proton (deshielded by ring nitrogen).

7.20 (d, J = 2.0 Hz, 1H): H-4 proton (meta coupling to H-6).

4.15 (t, J = 5.0 Hz, 2H): -OCH
CH
OMe (methylene adjacent to aromatic ether).
e 4.00 (s, 3H): 2-OCH
(methoxy group directly on ring).
e 3.75 (t, J = 5.0 Hz, 2H): -OCH
CH
OMe.
e 3.45 (s, 3H): -OCH
CH
OCH

(terminal methoxy).
Mass Spectrometry (LC-MS)
 lonization Mode: ESI (+)
e Molecular lon: [M+H]

= 218.05 (observed).

 |sotope Pattern: Distinct 3:1 ratio for peaks at m/z 218 and 220, confirming the presence of a
single Chlorine atom.

Synthesis & Handling Protocols
Synthetic Route (Regioselective Alkylation)
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The most robust synthesis avoids non-selective chlorination by starting with the pre-
functionalized pyridine core.

5-Chloro-2,3-dihydroxypyridine
(Starting Material)

l

Step 1: Selective Methylation
(Mel, Ag2CO3)
Target: 2-Methoxy group

y

Intermediate:
5-Chloro-3-hydroxy-2-methoxypyridine

y

Step 2: Mitsunobu or Alkylation
(2-Methoxyethanol / NaH)
Target: 3-Sidechain

:

Product:
5-Chloro-2-methoxy-3-(2-methoxyethoxy)pyridine

Click to download full resolution via product page

Figure 2: Strategic synthesis pathway ensuring correct regiochemistry.

Handling & Stability

o Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen). The ether linkage is
susceptible to slow oxidation (peroxide formation) upon prolonged exposure to air and light.

e Hazards:
o Skin/Eye Irritant: Standard PPE (gloves, goggles) required.

o Reactivity: Incompatible with strong oxidizing agents and strong Lewis acids (which may
cleave the ether).
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Experimental Validation: Purity Analysis Protocol

A self-validating HPLC method is required to ensure the absence of the des-chloro impurity or

regioisomers.

Method Parameters:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 um, 4.6 x 100 mm).
Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic core) and 220 nm (amide/ether bonds).

Retention Time: Expected ~6.5 min (elutes after simple pyridines but before fully lipophilic
biaryls).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. epa.gov [epa.gov]

» To cite this document: BenchChem. [Physical characteristics of 5-Chloro-2-methoxy-3-(2-
methoxyethoxy)pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2693671/docs#physical-characteristics-of-5-chloro-2-
methoxy-3-2-methoxyethoxy-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b2693671?utm_src=pdf-custom-synthesis#bc-rfq
https://www.epa.gov/greenchemistry/green-chemistry-challenge-2021-greener-synthetic-pathways-award
https://www.benchchem.com/product/b2693671/docs#physical-characteristics-of-5-chloro-2-methoxy-3-2-methoxyethoxy-pyridine
https://www.benchchem.com/product/b2693671/docs#physical-characteristics-of-5-chloro-2-methoxy-3-2-methoxyethoxy-pyridine
https://www.benchchem.com/product/b2693671/docs#physical-characteristics-of-5-chloro-2-methoxy-3-2-methoxyethoxy-pyridine
https://www.benchchem.com/product/b2693671/docs#physical-characteristics-of-5-chloro-2-methoxy-3-2-methoxyethoxy-pyridine
https://www.benchchem.com/product/b2693671?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2693671?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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